Cas no 946271-57-4 (N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide)

• Product Name: N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide
• CAS No: 946271-57-4
• MF: C₂₀H₁₅N₃O₃S₂
• MW: 409.4814016819
• CID: 6048955
• PubChem ID: 25282997
• Update Time: 2025-06-08

N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide
• N-[2-(2-amino-2-oxoethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl]-1-benzofuran-2-carboxamide
• N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)benzofuran-2-carboxamide
• F5034-0371
• CHEMBL2093471
• AKOS024492731
• N-{2-[(carbamoylmethyl)sulfanyl]-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide
• VU0631875-1
• 946271-57-4
• TDR85006

• Inchi： 1S/C20H15N3O3S2/c21-16(24)11-27-20-22-17(12-6-2-1-3-7-12)19(28-20)23-18(25)15-10-13-8-4-5-9-14(13)26-15/h1-10H,11H2,(H2,21,24)(H,23,25)
• InChI Key： REUJFBGVJAVTTB-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NC1SC(SCC(N)=O)=NC=1C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 409.05548370g/mol
• Monoisotopic Mass: 409.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 152Ų

Additional information on N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide

Introduction to N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide (CAS No. 946271-57-4)

N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide, with the CAS number 946271-57-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and benzofurans, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the thiazole ring, the benzofuran moiety, and the sulfanyl and carbamoyl functionalities, contribute to its multifaceted biological properties.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are widely studied due to their ability to form stable complexes with various metal ions and their involvement in numerous biological processes. In the context of N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide, the thiazole ring plays a crucial role in enhancing the compound's stability and bioavailability.

The benzofuran moiety is a six-membered aromatic ring fused with a five-membered oxygen-containing heterocycle. Benzofurans are known for their anti-inflammatory, antiviral, and anticancer properties. The presence of this moiety in N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide suggests potential applications in treating various diseases characterized by inflammation or cancer.

The sulfanyl group (–SH) is a functional group that can participate in redox reactions and form disulfide bonds. In this compound, the sulfanyl group is attached to the thiazole ring, which may enhance its ability to interact with biological targets such as enzymes or receptors. This feature is particularly important in drug design, where modulating redox balance can be a therapeutic strategy.

The carbamoyl group (–NHCO–) is another key functional group in this compound. Carbamoyl groups are often found in natural products and synthetic drugs due to their ability to form hydrogen bonds and stabilize molecular conformations. In N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide, the carbamoyl group may contribute to the compound's binding affinity for specific protein targets.

Recent research has highlighted the potential of N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated promising anticancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the mechanism of action of N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide against breast cancer cells. The results indicated that this compound selectively targets cancer cells by disrupting mitochondrial function and activating caspase-dependent apoptosis pathways. These findings suggest that N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-1-benzofuran-2-carboxamide could be a valuable lead compound for developing novel anticancer drugs.

Beyond its anticancer properties, N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-y}-1-benzofuran--carboxamide has also shown potential as an antiviral agent. A study published in Antiviral Research reported that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to interfere with viral entry into host cells and inhibit viral RNA synthesis.

In conclusion, N-{2-(carbamoylmethyl)sulfanyl--4--phenyl--1,3--thiazol--5--yl}-< strong >{1-benzofuran- strong >{ - strong >{ 2 - strong >{ carboxamide} (CAS No. 946271-) - strong >{ 57 - strong >{ - strong >{ 4) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for developing new therapeutic agents targeting inflammation, cancer, and viral infections. Ongoing research continues to uncover new applications and mechanisms of action for this promising compound. p > article > response >